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Physical Properties of tert-Butylcyclopentane: A
Technical Guide

This guide provides an in-depth overview of the key physical properties of tert-
Butylcyclopentane, specifically its boiling point and density. It is intended for researchers,
scientists, and professionals in drug development who require accurate physical data and an
understanding of the methodologies used to obtain them.

Core Physical Properties

tert-Butylcyclopentane is a cycloalkane with the chemical formula CeHis. Accurate knowledge
of its physical properties, such as boiling point and density, is crucial for its application in
chemical synthesis and material science.

Data Presentation

The physical properties of tert-Butylcyclopentane are summarized in the table below. It is
important to note that some variations in reported values exist in the literature, which may be
attributable to different experimental conditions or measurement techniques.
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Physical Property Value Unit Source(s)
Boiling Point 142.9 °C (at 760 mmHg) [1]

172 °C [2]

Density 0.814 g/cm3 [1]

0.775 g/mL [2]

Experimental Protocols

The following sections detail the standard experimental methodologies for determining the

boiling point and density of organic compounds like tert-Butylcyclopentane.

Boiling Point Determination: Thiele Tube Method

The Thiele tube method is a common and efficient technique for determining the boiling point of

a small quantity of liquid.[3] The procedure relies on the principle that the boiling point is the

temperature at which the vapor pressure of the liquid equals the surrounding atmospheric

pressure.[4]

Methodology:

o A small amount of the liquid sample (approximately 0.5 mL) is placed in a small test tube.

o Acapillary tube, sealed at one end, is inverted and placed into the test tube containing the

sample.

e The test tube assembly is attached to a thermometer.

e This entire setup is then placed in a Thiele tube filled with a high-boiling point liquid, such as

mineral oil.

e The side arm of the Thiele tube is gently heated, allowing for uniform heat distribution via

convection currents.[3][4]

¢ As the temperature rises, the air trapped in the capillary tube expands and is expelled,

followed by the vapor of the sample, resulting in a steady stream of bubbles.[3][5]

© 2026 BenchChem. All rights reserved.

2/6 Tech Support


https://www.chemnet.com/cas/en/3875-52-3/tert-butylcyclopentane.html
https://www.stenutz.eu/chem/solv6.php?name=tert-butylcyclopentane
https://www.chemnet.com/cas/en/3875-52-3/tert-butylcyclopentane.html
https://www.stenutz.eu/chem/solv6.php?name=tert-butylcyclopentane
https://www.benchchem.com/product/b16133621/docs?utm_src=pdf-body#physical-properties-of-tert-butylcyclopentane-boiling-point-density
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.jove.com/science-education/v/11193/determination-of-boiling-points-by-capillary-method-procedure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16133621?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e The heat source is then removed, and the apparatus is allowed to cool.

e The boiling point is recorded as the temperature at which the stream of bubbles ceases and
the liquid is drawn into the capillary tube.[3][6] This indicates that the vapor pressure of the
sample is equal to the atmospheric pressure.[7]
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Workflow for Boiling Point Determination using the Thiele Tube Method.

Density Determination: Vibrating Tube Densitometer

Vibrating tube densitometers are highly accurate instruments used to measure the density of
liquids.[8] The operational principle is based on the relationship between the mass of a
vibrating U-tube and its oscillation frequency.[9]

Methodology:

e The instrument is first calibrated using fluids of known density, such as dry air and pure
water.[8]

e The sample, tert-Butylcyclopentane, is introduced into the oscillating U-tube within the
densitometer.

e The tube is electronically excited to vibrate at its natural resonant frequency.

e The instrument measures this resonant frequency. A higher mass (denser liquid) in the tube
will result in a lower resonant frequency.

e The density of the sample is then calculated from the measured oscillation period, using
transducer constants obtained during calibration.
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+ Temperature and pressure are carefully controlled and measured during the process as they
can influence the density reading.
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Workflow for Density Measurement using a Vibrating Tube Densitometer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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